Cas no 745807-40-3 (2-Pyridineacetamide, 5-(2S)-2-piperidinyl-)

• Product Name: 2-Pyridineacetamide, 5-(2S)-2-piperidinyl-
• CAS No: 745807-40-3
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 4168303
• Update Time: 2026-04-15

2-Pyridineacetamide, 5-(2S)-2-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetamide, 5-(2S)-2-piperidinyl-

Additional information on 2-Pyridineacetamide, 5-(2S)-2-piperidinyl-

Introduction to 2-Pyridineacetamide, 5-(2S)-2-piperidinyl (CAS No. 745807-40-3)

2-Pyridineacetamide, 5-(2S)-2-piperidinyl, also known by its CAS number 745807-40-3, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridine and piperidine, two important heterocyclic structures that are widely used in the development of therapeutic agents. The unique structural features of this compound make it a valuable candidate for various biological and pharmacological studies.

The chemical structure of 2-Pyridineacetamide, 5-(2S)-2-piperidinyl consists of a pyridine ring attached to an acetamide group, with a piperidine ring linked at the 5-position in an (S) configuration. This specific arrangement imparts distinct chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

In recent years, there has been a growing interest in the study of 2-Pyridineacetamide, 5-(2S)-2-piperidinyl due to its potential therapeutic applications. Research has shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked further exploration into its mechanisms of action and potential use in treating diseases such as neurodegenerative disorders and chronic pain.

The anti-inflammatory properties of 2-Pyridineacetamide, 5-(2S)-2-piperidinyl have been extensively studied. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the inflammatory response, and their inhibition can lead to reduced inflammation and tissue damage. This makes 2-Pyridineacetamide, 5-(2S)-2-piperidinyl a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-Pyridineacetamide, 5-(2S)-2-piperidinyl has also shown analgesic properties. Studies have indicated that this compound can reduce pain sensitivity in animal models of chronic pain. The mechanism behind its analgesic activity is not yet fully understood but is believed to involve modulation of nociceptive pathways and inhibition of pain-related neurotransmitters.

In the realm of neuroprotection, 2-Pyridineacetamide, 5-(2S)-2-piperidinyl has demonstrated potential benefits in protecting neurons from damage caused by oxidative stress and excitotoxicity. Oxidative stress is a major contributor to neuronal death in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to mitigate oxidative damage suggests its potential as a neuroprotective agent.

The pharmacokinetic properties of 2-Pyridineacetamide, 5-(2S)-2-piperidinyl have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and is stable under physiological conditions, making it a viable candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Pyridineacetamide, 5-(2S)-2-piperidinyl in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, 2-Pyridineacetamide, 5-(2S)-2-piperidinyl (CAS No. 745807-40-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.